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Compound of Interest

Compound Name: RS-61756-007

Cat. No.: B1680071 Get Quote

An In-Depth Technical Guide to RS-61756-007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

pharmacological profile of RS-61756-007, a potent inhibitor of the epithelial sodium channel

(ENaC). The information is curated for researchers, scientists, and professionals involved in

drug development.

Physicochemical Properties
RS-61756-007 is a small molecule with the following key physicochemical descriptors.
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Property Name Value

Molecular Formula C6H8ClN7O

Molecular Weight 229.63 g/mol

AlogP -1.08

Hydrogen Bond Acceptor Count 6

Hydrogen Bond Donor Count 5

Rotatable Bond Count 1

Polar Surface Area 156.79 Å²

Molecular Species Neutral

Aromatic Rings 1

Heavy Atoms 15

Pharmacological Profile
RS-61756-007 is characterized as an inhibitor of the epithelial sodium channel (ENaC), a key

regulator of sodium and fluid balance across epithelial tissues.

Primary Target and Mechanism of Action
The primary molecular target of RS-61756-007 is the epithelial sodium channel. ENaC is a

membrane-bound ion channel expressed in the apical membrane of epithelial cells in various

tissues, including the kidneys, lungs, and colon. It plays a crucial role in sodium reabsorption.

The proposed mechanism of action for RS-61756-007 involves the blockade of this channel,

thereby inhibiting the influx of sodium ions. This action has significant implications for

conditions where ENaC activity is dysregulated.

Signaling Pathway and Physiological Effects
The inhibition of ENaC by compounds like RS-61756-007 directly impacts cellular and

physiological processes. The following diagram illustrates the logical relationship between

ENaC inhibition and its downstream effects.
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RS-61756-007 Epithelial Sodium
Channel (ENaC)

Inhibits
Decreased Na+ Influx

Leads to

Increased Airway
Surface Liquid (ASL) Volume

Increased Sodium Excretion

Improved Mucociliary
Clearance

Reduced Blood Pressure

Preparation

Experiment

Data Analysis

Culture epithelial cells
on permeable supports

Mount monolayer in
Ussing chamber

Equilibrate and establish
stable baseline Isc

Add RS-61756-007 to
apical chamber

Continuously record Isc

Measure change in Isc

Calculate IC50 value
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Click to download full resolution via product page

To cite this document: BenchChem. [RS-61756-007 molecular weight]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1680071#rs-61756-007-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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